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Compound of Interest

Compound Name:
N-(tert-Butoxycarbonyl)-4-sulfanyl-

L-phenylalanine

CAS No.: 88170-93-8

Cat. No.: B13151719

Get Quote

Executive Summary
Boc-4-mercaptophenylalanine (Boc-Phe(4-SH)-OH) is a specialized non-canonical amino acid

used primarily in advanced peptide synthesis, native chemical ligation (NCL), and the

development of redox-sensitive bioconjugates. Distinguished by a para-thiol group on the

phenyl ring, this residue serves as a critical "handle" for site-specific modification, including

thiol-ene click chemistry, disulfide stapling, and enzymatic prenylation.

Due to the high susceptibility of the free thiol to oxidation (forming disulfide dimers), this

compound is frequently synthesized in situ or supplied in S-protected forms (e.g., S-

acetamidomethyl or S-trityl). This guide details the structural specifications, validated synthesis

routes from halogenated precursors, and handling protocols required to maintain the integrity of

the thiol functionality during solid-phase peptide synthesis (SPPS).

Part 1: Chemical Identity & Structural Analysis[1]
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Nomenclature and Identifiers
The core molecule is the N-tert-butoxycarbonyl (Boc) protected derivative of 4-

mercaptophenylalanine. Researchers must distinguish between the free thiol form (unstable)

and S-protected derivatives (stable).

Property Detail

Common Name
Boc-4-mercaptophenylalanine; Boc-p-mercapto-

L-phenylalanine

IUPAC Name

(2S)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]-3-(4-

sulfanylphenyl)propanoic acid

Molecular Formula C₁₄H₁₉NO₄S (Free Thiol)

Molecular Weight 297.37 g/mol

Stereochemistry L-isomer (2S)

CAS Registry Numbers
Direct commercial sources for the free thiol are rare due to dimerization. The following CAS

numbers represent the parent amino acid and its stable precursors/derivatives:

Unprotected Parent (Free Thiol):84053-10-1 (L-Phenylalanine, 4-mercapto-)[1]

S-Acetamidomethyl (S-Acm) Protected Derivative:88170-83-6 (Boc-Phe(4-S-Acm)-OH)

Starting Material (Boc-4-iodo-Phe):62129-44-6 (Boc-4-iodo-L-phenylalanine)[2][3]

Structural Features
The molecule consists of a phenylalanine backbone modified at the para position with a

sulfhydryl (-SH) group.

N-Terminus: Protected by Boc (acid-labile, removed by TFA).[4][5]
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Side Chain: Aromatic thiol. The pKa of the aryl thiol (~6.0–6.5) is significantly lower than alkyl

thiols (e.g., Cysteine, pKa ~8.5), making it a superior nucleophile at physiological pH.

Part 2: Synthesis & Production Strategies
The synthesis of Boc-4-mercaptophenylalanine typically avoids direct manipulation of the free

thiol until the final steps. The industry-standard route utilizes a Cross-Coupling Strategy starting

from Boc-4-iodo-phenylalanine.

Route A: Palladium/Copper-Catalyzed Cross-Coupling
This method is preferred for its high yield and retention of stereochemistry.

Starting Material: Boc-4-iodo-L-phenylalanine (CAS 62129-44-6).[2]

Thiolation: The aryl iodide is coupled with a thiol surrogate, typically potassium thioacetate

(KSAc) or trityl thiol, using a Palladium (Pd) or Copper (Cu) catalyst.

Intermediate: Boc-Phe(4-SAc)-OH (S-acetyl protected).

Hydrolysis (In Situ): The acetyl group is removed using mild base (e.g., hydrazine or

hydroxylamine) immediately prior to use or after peptide assembly.

Route B: Chlorosulfonation (Historical)
Older methods involved chlorosulfonation of Boc-Phe-OH followed by reduction. This route is

less favored today due to harsh conditions that can degrade the Boc group or cause

racemization.

Visualization of Synthesis Pathway
The following diagram illustrates the conversion of Boc-4-iodo-Phe to the target thiol using a

thioacetate intermediate.
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Caption: Synthesis of Boc-4-mercaptophenylalanine via Copper-mediated cross-coupling with

thioacetate.

Part 3: Applications in Drug Development[7][8]
Native Chemical Ligation (NCL) Surrogate
While Cysteine is the standard for NCL, 4-mercaptophenylalanine offers a unique "aryl thiol"

handle. It facilitates ligation at Phenylalanine sites (after desulfurization), expanding the scope

of NCL to hydrophobic regions of proteins where Cysteine is absent.

Mechanism: The aryl thiol attacks the C-terminal thioester of the incoming peptide, forming a

thioester intermediate which then undergoes S-to-N acyl shift.

Advantage: The lower pKa of the aryl thiol allows ligation at slightly acidic pH (pH 5.0–6.0),

reducing side reactions like thioester hydrolysis.

Peptide Stapling & Macrocyclization
The rigid phenyl ring restricts conformational freedom. Forming a disulfide bridge between two

4-mercaptophenylalanine residues (or one 4-mercaptophenylalanine and one Cysteine)

creates a "staple" that stabilizes alpha-helical structures more effectively than flexible alkyl

disulfides.

Enzymatic Prenylation
Recent studies identify 4-mercaptophenylalanine as a substrate for prenyltransferases (e.g.,

SirD). This allows for the enzymatic attachment of dimethylallyl or geranyl groups to the thiol,
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creating lipopeptides with enhanced membrane permeability.

Part 4: Experimental Protocols
Protocol 4.1: Deprotection of S-Acetyl Group (On-Resin)
If the amino acid is incorporated into a peptide as Boc-Phe(4-SAc)-OH, the acetyl group must

be removed to expose the free thiol.

Reagents:

Hydrazine hydrate (N₂H₄·H₂O)

DMF (Dimethylformamide)[5][6]

Procedure:

Swell Resin: Suspend the peptide-resin in DMF for 20 minutes.

Deprotection Cocktail: Prepare a solution of 2% (v/v) Hydrazine hydrate in DMF.

Reaction: Add the cocktail to the resin. Agitate gently at room temperature for 30 minutes.

Note: Avoid strong bases which can remove the Fmoc group if using Fmoc chemistry, though

this guide focuses on Boc chemistry.

Wash: Filter and wash the resin extensively with DMF (5x) and DCM (5x) to remove all

traces of hydrazine.

Validation: Perform an Ellman’s Test. A bright yellow color indicates the presence of free

thiols.

Protocol 4.2: Handling & Storage
Oxidation Risk: The free thiol oxidizes rapidly in air to form the disulfide dimer (Boc-Phe(4-S-

S-4)-Phe-Boc).

Storage: Store S-protected derivatives at -20°C. If holding the free thiol, store under Argon

atmosphere.
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Reduction: If dimerization occurs, treat with TCEP (Tris(2-carboxyethyl)phosphine) or DTT

(Dithiothreitol) in aqueous buffer (pH 7) to regenerate the monomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b13151719/docs#boc-4-
mercaptophenylalanine-structural-identity-synthesis-and-applications-in-peptide-engineering]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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